Cas no 1806618-52-9 (2-(2-Chloropropanoyl)-4-hydroxymandelic acid)

• Product Name: 2-(2-Chloropropanoyl)-4-hydroxymandelic acid
• CAS No: 1806618-52-9
• MF: C₁₁H₁₁ClO₅
• MW: 258.655042886734
• CID: 4940677
• Update Time: 2025-06-25

2-(2-Chloropropanoyl)-4-hydroxymandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Chloropropanoyl)-4-hydroxymandelic acid

• Inchi： 1S/C11H11ClO5/c1-5(12)9(14)8-4-6(13)2-3-7(8)10(15)11(16)17/h2-5,10,13,15H,1H3,(H,16,17)
• InChI Key： PNZGUEGCWSVLLX-UHFFFAOYSA-N
• SMILES： ClC(C)C(C1C=C(C=CC=1C(C(=O)O)O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 306
• XLogP3: 1.2
• Topological Polar Surface Area: 94.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(2-Chloropropanoyl)-4-hydroxymandelic acid

Comprehensive Overview of 2-(2-Chloropropanoyl)-4-hydroxymandelic acid (CAS No. 1806618-52-9): Properties, Applications, and Research Insights

2-(2-Chloropropanoyl)-4-hydroxymandelic acid (CAS No. 1806618-52-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound, characterized by its chloropropanoyl and hydroxymandelic acid moieties, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular formula and precise chemical properties make it a subject of interest for researchers exploring novel drug candidates and enzymatic pathways.

In recent years, the demand for high-purity intermediates like 2-(2-Chloropropanoyl)-4-hydroxymandelic acid has surged, driven by advancements in precision medicine and targeted drug delivery systems. Researchers are particularly intrigued by its potential role in modulating metabolic pathways, given its structural resemblance to naturally occurring hydroxy acids. The compound's chiral centers and reactive functional groups also make it a valuable building block in asymmetric synthesis, a hot topic in modern organic chemistry.

From an industrial perspective, CAS No. 1806618-52-9 is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, chemists are exploring eco-friendly methods to produce such intermediates, minimizing waste and energy consumption. This aligns with the broader trend of circular economy practices in the chemical sector, where biodegradable reagents and catalytic processes are prioritized.

Analytical techniques like HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize 2-(2-Chloropropanoyl)-4-hydroxymandelic acid, ensuring its purity and stability for research applications. The compound's solubility profile—particularly in polar solvents such as water, methanol, and DMSO—further enhances its utility in laboratory settings. These properties are frequently queried in academic databases, reflecting the compound's relevance in experimental design.

Emerging studies suggest potential synergies between 1806618-52-9 and enzyme inhibition strategies, a trending area in drug discovery. For instance, its hydroxymandelic acid component may interact with metalloenzymes, offering avenues for therapeutic intervention in oxidative stress-related conditions. Such findings resonate with the increasing public interest in antioxidant therapies and personalized healthcare solutions.

In summary, 2-(2-Chloropropanoyl)-4-hydroxymandelic acid represents a versatile compound at the intersection of medicinal chemistry and industrial applications. Its continued study promises to unlock innovative solutions for challenges in drug development, biocatalysis, and material science, making it a focal point for both academia and industry professionals.